Cas no 1613023-53-2 (Sodium;3-phenyl-1H-1,2,4-triazole-5-carboxylate)

Sodium 3-phenyl-1H-1,2,4-triazole-5-carboxylate is a heterocyclic organic compound featuring a 1,2,4-triazole core substituted with a phenyl group and a carboxylate functionality. The sodium salt form enhances its solubility in polar solvents, making it suitable for applications in pharmaceutical synthesis, coordination chemistry, and material science. Its triazole moiety offers potential as a ligand for metal complexes or as a building block for bioactive molecules. The compound’s stability and reactivity under mild conditions make it a versatile intermediate in medicinal chemistry, particularly for designing inhibitors or agrochemicals. Its structural features allow for further functionalization, broadening its utility in research and industrial settings.

Sodium;3-phenyl-1H-1,2,4-triazole-5-carboxylate structure

1613023-53-2 structure

Product Name:Sodium;3-phenyl-1H-1,2,4-triazole-5-carboxylate

CAS No:1613023-53-2

MF:C₉H₆N₃NaO₂

MW:211.1526

CID:5051552

Update Time:2025-06-07

Sodium;3-phenyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Sodium;3-phenyl-1H-1,2,4-triazole-5-carboxylate
- sodium 5-phenyl-1 H -1,2,4-triazole-3-carboxylate
- Inchi： 1S/C9H7N3O2.Na/c13-9(14)8-10-7(11-12-8)6-4-2-1-3-5-6;/h1-5H,(H,13,14)(H,10,11,12);/q;+1/p-1
- InChI Key： WWUFBZBELGZMQG-UHFFFAOYSA-M
- SMILES： [Na+].[O-]C(C1N([H])N=C(C2C([H])=C([H])C([H])=C([H])C=2[H])N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 221
Topological Polar Surface Area: 81.7

Sodium;3-phenyl-1H-1,2,4-triazole-5-carboxylate Pricemore >>

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